Cas no 87953-15-9 (4-Pentenoic acid, 4-chloro-2-(1-methylethyl)-)
87953-15-9 structure
Product Name:4-Pentenoic acid, 4-chloro-2-(1-methylethyl)-
CAS No:87953-15-9
MF:C8H13ClO2
MW:176.640621900558
CID:650254
PubChem ID:13370941
Update Time:2025-04-19
4-Pentenoic acid, 4-chloro-2-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 4-Pentenoic acid, 4-chloro-2-(1-methylethyl)-
- 4-chloro-2-propan-2-ylpent-4-enoic acid
- 87953-15-9
- ZZBZUYGVTICFKD-UHFFFAOYSA-N
- DTXSID70538542
- 4-chloro-2-isopropyl-4-pentenoic acid
- SCHEMBL10981934
- 4-Chloro-2-(propan-2-yl)pent-4-enoic acid
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- Inchi: 1S/C8H13ClO2/c1-5(2)7(8(10)11)4-6(3)9/h5,7H,3-4H2,1-2H3,(H,10,11)
- InChI Key: ZZBZUYGVTICFKD-UHFFFAOYSA-N
- SMILES: ClC(=C)CC(C(=O)O)C(C)C
Computed Properties
- Exact Mass: 176.0604073g/mol
- Monoisotopic Mass: 176.0604073g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 37.3Ų
4-Pentenoic acid, 4-chloro-2-(1-methylethyl)- Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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